N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide

• IUPAC Name: N-[4-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H17NO4/c1-25-19-6-3-2-5-16(19)10-13-18(23)15-8-11-17(12-9-15)22-21(24)20-7-4-14-26-20/h2-14H,1H3,(H,22,24)/b13-10+
• InChI Key: QOGZJDVAJDLGKQ-JLHYYAGUSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C21H17NO4
• Molecular Weight: 347.4 g/mol

Description

N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide, also known as MAFP, is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the degradation of endocannabinoids, which are lipid signaling molecules that play a crucial role in a variety of physiological processes. MAFP has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, and anxiety.

Mechanism of Action

N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide acts by irreversibly inhibiting FAAH, leading to the accumulation of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). These endocannabinoids bind to cannabinoid receptors in the brain and peripheral tissues, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide has been shown to have a variety of biochemical and physiological effects, including analgesic, anti-inflammatory, anxiolytic, and anti-obesity effects. It has also been shown to modulate the activity of the endocannabinoid system in the brain and peripheral tissues.

Advantages and Limitations for Lab Experiments

N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide has several advantages as a research tool, including its high potency and selectivity for FAAH, as well as its ability to irreversibly inhibit the enzyme. However, it also has some limitations, including its potential for off-target effects and the need for careful dosing and administration to avoid toxicity.

Future Directions

There are several future directions for research on N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide and its potential therapeutic applications. These include investigating its effects on other diseases and conditions, such as epilepsy and addiction, as well as developing more selective and potent FAAH inhibitors. Additionally, further research is needed to understand the long-term effects of N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide on the endocannabinoid system and its potential for developing tolerance and dependence.

Scientific Research Applications

N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide has been widely used in scientific research to investigate the role of endocannabinoids in various physiological processes. It has been shown to increase the levels of endocannabinoids in the brain and peripheral tissues, leading to a variety of effects on pain, inflammation, and anxiety. Additionally, N-{4-[3-(2-methoxyphenyl)acryloyl]phenyl}-2-furamide has been used to study the role of endocannabinoids in the regulation of feeding behavior and energy metabolism.